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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards associated with

ethyldichlorophosphine (CAS No. 1498-40-4) and detailed precautions for its safe handling.

The information is intended for laboratory personnel and professionals in drug development

who may work with this highly reactive and hazardous compound.

Summary of Hazards
Ethyldichlorophosphine is a colorless liquid with a pungent odor that presents significant

health and safety risks.[1] It is classified as a pyrophoric liquid, meaning it can ignite

spontaneously in air.[1][2] It also reacts violently with water.[1] The primary hazards include

severe skin burns and eye damage, and it is very toxic by inhalation.[1][3]

GHS Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor

Pyrophoric Liquids Category 1

H250: Catches fire

spontaneously if exposed to

air[1]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[4]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Physicochemical and Toxicity Data
A clear understanding of the physical, chemical, and toxicological properties of

ethyldichlorophosphine is essential for safe handling.

Physicochemical Properties
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Property Value Reference

Molecular Formula C2H5Cl2P [2]

Molecular Weight 130.94 g/mol [1]

Appearance
Colorless liquid with a pungent

odor
[1][2]

Boiling Point 60 - 65 °C (13 hPa)

Specific Gravity 1.373 [4]

Vapor Pressure 26.1 mmHg at 25°C [2]

Vapor Density 5.62 [4]

Reactivity

Pyrophoric; reacts violently

with water and moist air.[1]

May react vigorously or

explosively with diisopropyl

ether or other ethers in the

presence of trace metal salts.

[2]

Toxicological Data
Metric Value Species Reference

LCLo (Inhalation) 1,990 mg/m³/10 min Mice [1]

Note: Comprehensive LD50 and LC50 data for other species are not readily available in the

reviewed literature.

Experimental Protocols: Safe Handling and
Emergency Procedures
Due to the highly hazardous nature of ethyldichlorophosphine, strict adherence to

established protocols is mandatory.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Personal Protective Equipment (PPE) Protocol

Laboratory Work with
Ethyldichlorophosphine

Respiratory Protection:
Full-face respirator with appropriate cartridges

Eye Protection:
Tightly fitting safety goggles and face shield

Hand Protection:
Chemical-resistant gloves (e.g., Butyl rubber)

Body Protection:
Flame-retardant lab coat, chemical-resistant apron, and closed-toe shoes

Click to download full resolution via product page

Figure 1: Required PPE for handling ethyldichlorophosphine.

Methodology:

Respiratory Protection: A full-face respirator with cartridges effective against organic vapors

and acid gases is required when handling this substance.[3][4]

Eye Protection: Wear tightly fitting safety goggles in combination with a face shield.[3][5]

Hand Protection: Use chemical-resistant gloves that have been inspected for integrity before

use.[5]
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Body Protection: Wear a flame-retardant lab coat, a chemical-resistant apron, and fully

enclosed footwear.[3]

Spill Response Protocol
Immediate and correct response to a spill is critical to prevent injury and property damage.
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Spill of
Ethyldichlorophosphine

Evacuate Immediate Area
Alert others

Don Appropriate PPE
(if safe to do so)

Contain Spill:
Use dry sand, earth, or other non-combustible material

Ventilate Area
(if not pyrophoric reaction)

Collect Spill Residue:
Use non-sparking tools

Dispose of Waste:
In a sealed, labeled container as hazardous waste

Decontaminate Area

Click to download full resolution via product page

Figure 2: Workflow for responding to a spill of ethyldichlorophosphine.
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Methodology:

Evacuation and Notification: Immediately evacuate the spill area and alert all personnel in

the vicinity.[2]

PPE: Before attempting to address the spill, don the appropriate PPE, including respiratory

protection.[2]

Containment: Cover the spill with a dry, non-combustible material such as sand or earth.[1]

DO NOT USE WATER OR FOAM.[1]

Ventilation: Ensure the area is well-ventilated.[2]

Collection: Using non-sparking tools, carefully collect the absorbed material into a

designated, sealable container for hazardous waste.[1][2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[6]

Decontamination: Thoroughly decontaminate the spill area following institutional protocols.

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with

ethyldichlorophosphine.

Handling
All work with ethyldichlorophosphine must be conducted in a well-ventilated laboratory

fume hood.[3][5]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Handle under an inert gas atmosphere (e.g., argon or nitrogen) and protect from moisture.[2]

Avoid contact with skin, eyes, and clothing.[3][6]

Do not breathe vapors or mists.[2]
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Store in a locked, secure area.[2]

The material is moisture-sensitive and should be protected from water.[4]

First Aid Measures
In the event of exposure, immediate medical attention is required.

Exposure to
Ethyldichlorophosphine

Inhalation:
Move to fresh air. If not breathing, give artificial respiration. Call 911.

 Inhalation 

Skin Contact:
Immediately flush with cool water for at least 20 minutes. Remove contaminated clothing. Seek immediate medical attention.

 Skin Contact 

Eye Contact:
Immediately flush with plenty of water for at least 20 minutes, lifting upper and lower eyelids. Seek immediate medical attention.

 Eye Contact 

Ingestion:
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

 Ingestion 

Click to download full resolution via product page

Figure 3: First aid procedures for exposure to ethyldichlorophosphine.

Methodology:

Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[4][6]

Skin Contact: Immediately flush the affected area with large amounts of cool water for at

least 20 minutes.[1] Remove all contaminated clothing. Immediate medical attention is

required.[4][6]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 20 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call for immediate medical assistance.[2][6]

Fire Fighting Measures
Extinguishing Media: Use dry chemical, soda ash, lime, or dry sand.[1]

Unsuitable Extinguishing Media:DO NOT USE WATER, CARBON DIOXIDE, OR FOAM. The

substance reacts violently with water.[1]

Specific Hazards: The material is pyrophoric and may ignite spontaneously in air.[1] Fire will

produce irritating, corrosive, and/or toxic gases, including hydrogen chloride and oxides of

phosphorus.[1][4] Containers may explode when heated.[1]

Protective Equipment: Firefighters should wear positive-pressure self-contained breathing

apparatus (SCBA) and full chemical protective clothing.[1]

This technical guide is intended to provide essential information for the safe handling of

ethyldichlorophosphine. It is not a substitute for a thorough understanding of the material's

Safety Data Sheet (SDS) and adherence to all institutional and regulatory safety protocols.

Always consult the most current SDS before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC118380250&productDescription=ETHYL+DICHLOROPHOSPHATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26873
https://www.spectrumchemical.com/media/sds/TCI-C0171.pdf
https://www.benchchem.com/product/b073763#ethyldichlorophosphine-hazards-and-handling-precautions
https://www.benchchem.com/product/b073763#ethyldichlorophosphine-hazards-and-handling-precautions
https://www.benchchem.com/product/b073763#ethyldichlorophosphine-hazards-and-handling-precautions
https://www.benchchem.com/product/b073763#ethyldichlorophosphine-hazards-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

